Cas no 2680815-44-3 (tert-butyl N-(3-bromo-5-chloropyrazin-2-yl)carbamate)

• Product Name: tert-butyl N-(3-bromo-5-chloropyrazin-2-yl)carbamate
• CAS No: 2680815-44-3
• MF: C₉H₁₁BrClN₃O₂
• MW: 308.55954003334
• CID: 5601551
• PubChem ID: 165921028
• Update Time: 2023-08-23

tert-butyl N-(3-bromo-5-chloropyrazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-bromo-5-chloropyrazin-2-yl)carbamate
• EN300-28291875
• 2680815-44-3

• Inchi： 1S/C9H11BrClN3O2/c1-9(2,3)16-8(15)14-7-6(10)13-5(11)4-12-7/h4H,1-3H3,(H,12,14,15)
• InChI Key： BXTCLVQWLGMWCK-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(N=1)Cl)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.97232g/mol
• Monoisotopic Mass: 306.97232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.598±0.06 g/cm3(Predicted)
• Boiling Point: 311.3±42.0 °C(Predicted)
• pka: 9.82±0.70(Predicted)